Cas no 2171218-41-8 ((2S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-2-hydroxypropanoic acid)

• Product Name: (2S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-2-hydroxypropanoic acid
• CAS No: 2171218-41-8
• MF: C₂₃H₂₀N₂O₇
• MW: 436.414106369019
• CID: 5961681
• PubChem ID: 165445437
• Update Time: 2025-09-27

(2S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-2-hydroxypropanoic acid
• (2S)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-2-hydroxypropanoic acid
• EN300-1499573
• 2171218-41-8

• Inchi： 1S/C23H20N2O7/c26-19(22(28)29)11-24-21(27)20-18(9-10-31-20)25-23(30)32-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-10,17,19,26H,11-12H2,(H,24,27)(H,25,30)(H,28,29)/t19-/m0/s1
• InChI Key： RAVQBHXXLNARBO-IBGZPJMESA-N
• SMILES： O(C(NC1C=COC=1C(NC[C@@H](C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.12705098g/mol
• Monoisotopic Mass: 436.12705098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 138Ų

Additional information on (2S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-2-hydroxypropanoic acid

Chemical Compound CAS No 2171218-41-8: (2S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-2-hydroxypropanoic Acid

The compound with CAS No 2171218-41-8, known as (2S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-2-hydroxypropanoic acid, is a highly specialized organic molecule with significant applications in the fields of organic synthesis and medicinal chemistry. This compound is particularly notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) protecting group and a furan-based functional moiety. The Fmoc group is widely recognized in peptide synthesis for its role in protecting amino groups during solid-phase synthesis.

The structure of this compound is characterized by a central propanoic acid backbone, with a hydroxyl group at the second carbon and a substituted furan group attached to the third carbon. The furan ring is further substituted at the 3-position with an Fmoc-amino group, which introduces a significant level of functional complexity. This arrangement makes the compound highly versatile in terms of potential reactivity and application in various chemical transformations.

Recent studies have highlighted the importance of such compounds in the development of bioactive molecules. For instance, researchers have explored the use of Fmoc-containing compounds in the synthesis of peptide-based drugs, where precise control over amino group protection and deprotection is crucial. The furan moiety, on the other hand, has been shown to exhibit interesting electronic properties that can enhance the bioavailability and pharmacokinetic profiles of drug candidates.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, amide bond formations, and stereochemical control to achieve the desired (S)-configuration at the second carbon. The use of chiral auxiliary groups or asymmetric catalysis may be employed to ensure high enantiomeric purity, which is essential for many pharmaceutical applications.

The application of this compound extends beyond traditional organic synthesis. Its unique structure makes it a valuable tool in combinatorial chemistry and high-throughput screening efforts. By incorporating this compound into libraries of potential drug candidates, researchers can explore its interactions with various biological targets, such as enzymes or receptors, to identify leads for therapeutic development.

Moreover, recent advancements in computational chemistry have enabled detailed modeling of this compound's interactions within biological systems. Molecular dynamics simulations and docking studies have provided insights into how the Fmoc group and furan substituent influence binding affinity and selectivity. These computational tools are increasingly being used to guide experimental efforts, accelerating the discovery process.

In conclusion, CAS No 2171218-41-8 represents a sophisticated organic molecule with immense potential in medicinal chemistry and drug discovery. Its unique structural features and functional groups make it a valuable asset for researchers aiming to develop novel therapeutic agents. As ongoing research continues to uncover new applications and synthetic strategies for this compound, its role in advancing chemical science is expected to grow significantly.